Cas no 832110-97-1 (7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)-)
![7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)- structure](https://www.kuujia.com/scimg/cas/832110-97-1x500.png)
832110-97-1 structure
Product name:7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)-
7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)- Chemical and Physical Properties
Names and Identifiers
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- 7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)-
- 4-(2-bromoethyl)-7-oxabicyclo[4.1.0]hepta-2,4-diene
- DTXSID70835447
- 832110-97-1
- 3-(2-Bromoethyl)-7-oxabicyclo[4.1.0]hepta-2,4-diene
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- Inchi: InChI=1S/C8H9BrO/c9-4-3-6-1-2-7-8(5-6)10-7/h1-2,5,7-8H,3-4H2
- InChI Key: KQYGIDPVXAABJJ-UHFFFAOYSA-N
- SMILES: C1=CC(=CC2C1O2)CCBr
Computed Properties
- Exact Mass: 199.98368g/mol
- Monoisotopic Mass: 199.98368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 12.5Ų
7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)- Related Literature
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Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
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Seung Kwon Seol,Won Suk Chang,Daeho Kim,Sunshin Jung RSC Adv., 2012,2, 8926-8928
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Shenghua Liu,Ruibin Jiang,Peng You,Xingzhong Zhu,Jianfang Wang,Feng Yan Energy Environ. Sci., 2016,9, 898-905
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Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
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S. Ahmed Chem. Commun., 2009, 6421-6423
832110-97-1 (7-Oxabicyclo[4.1.0]hepta-2,4-diene, 3-(2-bromoethyl)-) Related Products
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